Cas no 1249905-30-3 (2-(5-fluoro-2-nitrophenyl)ethyl(methyl)amine)

• Product Name: 2-(5-fluoro-2-nitrophenyl)ethyl(methyl)amine
• CAS No: 1249905-30-3
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 5983447
• PubChem ID: 62549873
• Update Time: 2025-10-23

2-(5-fluoro-2-nitrophenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-nitrophenyl)ethyl(methyl)amine
• [2-(5-fluoro-2-nitrophenyl)ethyl](methyl)amine
• AKOS011840961
• 1249905-30-3
• EN300-1826215

• Inchi： 1S/C9H11FN2O2/c1-11-5-4-7-6-8(10)2-3-9(7)12(13)14/h2-3,6,11H,4-5H2,1H3
• InChI Key： HKHANQGRIJAXGH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CCNC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.08045576g/mol
• Monoisotopic Mass: 198.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.8Ų

Additional information on 2-(5-fluoro-2-nitrophenyl)ethyl(methyl)amine

Recent Advances in the Study of 1249905-30-3 and 2-(5-fluoro-2-nitrophenyl)ethyl(methyl)amine in Chemical Biology and Pharmaceutical Research

The compound 1249905-30-3 and its derivative, 2-(5-fluoro-2-nitrophenyl)ethyl(methyl)amine, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery and development, especially in the context of targeting specific biochemical pathways. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthesis and characterization of 2-(5-fluoro-2-nitrophenyl)ethyl(methyl)amine, a key intermediate in the production of more complex pharmacologically active molecules. The compound's unique chemical structure, featuring a fluoro-nitrophenyl group, makes it a valuable building block for the development of novel therapeutics. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the purity and structural integrity of this compound, ensuring its suitability for further biological evaluation.

In vitro and in vivo studies have demonstrated that 2-(5-fluoro-2-nitrophenyl)ethyl(methyl)amine exhibits promising biological activity, particularly in modulating specific enzyme systems. For instance, recent findings suggest that this compound may act as an inhibitor of certain kinases involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for neurological disorders, although further research is needed to fully elucidate its mechanisms of action.

The therapeutic potential of 1249905-30-3, a related compound, has also been explored in recent studies. Preliminary data indicate that this molecule may possess antitumor properties, with particular efficacy observed in certain cancer cell lines. Researchers are currently investigating its pharmacokinetics and pharmacodynamics to better understand its bioavailability and metabolic stability. These studies are crucial for determining the compound's suitability for clinical development.

Despite the promising results, challenges remain in the development of these compounds as viable therapeutic agents. Issues such as solubility, stability, and potential off-target effects need to be addressed through further structural optimization and formulation studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance these molecules toward preclinical and clinical trials.

In conclusion, the latest research on 1249905-30-3 and 2-(5-fluoro-2-nitrophenyl)ethyl(methyl)amine highlights their significant potential in drug discovery. Their unique chemical properties and biological activities make them valuable tools for understanding disease mechanisms and developing new treatments. Continued investigation into their pharmacological profiles and therapeutic applications will undoubtedly contribute to the advancement of chemical biology and pharmaceutical sciences.